Cas no 899956-51-5 (N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide
• CAS No: 899956-51-5
• MF: C₁₅H₁₄FN₃O₂
• MW: 287.288966655731
• CID: 5489869
• PubChem ID: 7585159
• Update Time: 2025-07-18

N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-fluoro-4-methylphenyl)-N-(pyridin-3-ylmethyl)oxamide
• N1-(3-fluoro-4-methylphenyl)-N2-(pyridin-3-ylmethyl)oxalamide
• AKOS024467596
• 899956-51-5
• F2795-0565
• N-(3-fluoro-4-methylphenyl)-N'-[(pyridin-3-yl)methyl]ethanediamide
• N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide

• Inchi： 1S/C15H14FN3O2/c1-10-4-5-12(7-13(10)16)19-15(21)14(20)18-9-11-3-2-6-17-8-11/h2-8H,9H2,1H3,(H,18,20)(H,19,21)
• InChI Key： APSDZLQPQVHDHZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NC(C(NCC1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 287.10700486g/mol
• Monoisotopic Mass: 287.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide

N-(3-Fluoro-4-Methylphenyl)-N'-(Pyridin-3-yl)methylethanediamide (CAS No. 899956-51-5): A Comprehensive Overview

N-(3-Fluoro-4-Methylphenyl)-N'-(pyridin-3-yl)methylethanediamide (CAS No. 899956-51-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the diamide class and has garnered attention for its unique structural features and biological activities.

The chemical structure of N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide is characterized by a central methylene bridge connecting two amide functionalities. One amide group is attached to a 3-fluoro-4-methylphenyl ring, while the other is linked to a pyridin-3-yl moiety. This arrangement imparts the molecule with a combination of aromatic, heterocyclic, and fluorinated functionalities, which contribute to its diverse pharmacological properties.

Recent studies have highlighted the potential of N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The presence of the fluorine atom and the methyl group on the phenyl ring enhances its lipophilicity, facilitating better cellular penetration and target engagement.

In addition to its anti-inflammatory properties, N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide has shown promise in neurodegenerative disease models. A study conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively modulate microglial activation and reduce neuroinflammation in vitro and in vivo. These findings suggest that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences indicates that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further drug development. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional advantages that enhance its therapeutic utility.

In terms of safety, preclinical studies have shown that N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide has a favorable toxicity profile. Animal models have demonstrated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are crucial for advancing the compound into clinical trials.

The synthetic route for producing N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide has been optimized to ensure high yield and purity. A typical synthesis involves the reaction of 3-fluoro-4-methylbenzoyl chloride with pyridine in the presence of an appropriate coupling agent, followed by reduction to form the final diamide product. This process can be scaled up efficiently for industrial production.

In conclusion, N-(3-fluoro-4-methylphenyl)-N'-(pyridin-3-yl)methylethanediamide (CAS No. 899956-51-5) represents a promising lead compound in the development of novel therapeutics for inflammatory and neurodegenerative diseases. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and clinical evaluation.